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Compound of Interest

Compound Name: Tolmetin Sodium

Cat. No.: B1261170

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes detail the key analytical techniques for the
characterization of Tolmetin Sodium, a non-steroidal anti-inflammatory drug (NSAID). The
following protocols and data are provided to assist in quality control, stability studies, and
formulation development.

Spectroscopic Analysis

Spectroscopic methods are fundamental for the qualitative and quantitative analysis of
Tolmetin Sodium. These techniques are valuable for identification, purity assessment, and
guantification in bulk drug and pharmaceutical dosage forms.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is a straightforward and robust method for the quantitative determination
of Tolmetin Sodium.

Quantitative Data Summary
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Parameter Value Reference

Wavelength of Maximum
Absorbance (Amax) in 325 nm [1112]

Aqueous Solution

Wavelength of Maximum
Absorbance (Amax) in 0.1 N ~322 nm [3]
NaOH

Wavelength of Maximum
Absorbance (Amax) in 254 nm and 316 nm [4]

Methanol

Wavelength of Maximum
Absorbance (Amax) in pH 7.4 324 nm [5]
Phosphate Buffer

Concentration Range
) 0.1-1.5mg% [1112]
(Aqueous Solution)

Experimental Protocol: Quantification in Bulk Form

o Standard Solution Preparation: Accurately weigh and dissolve an appropriate amount of USP
Tolmetin Sodium Reference Standard (RS) in the chosen solvent (e.g., water, 0.1 N NaOH,
or methanol) to obtain a solution with a known concentration.

o Sample Solution Preparation: Prepare a sample solution of Tolmetin Sodium in the same
solvent to achieve a concentration within the linear range.

e Spectrophotometric Measurement:
o Set the spectrophotometer to scan the UV spectrum.
o Use the solvent as a blank.

o Measure the absorbance of the standard and sample solutions at the wavelength of
maximum absorbance.
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o Calculation: Calculate the concentration of Tolmetin Sodium in the sample by comparing its
absorbance with that of the standard solution.

Experimental Workflow: UV-Vis Spectroscopy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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